5-[(3-acetylphenoxy)methyl]-N-(3-isopropoxypropyl)-3-isoxazolecarboxamide

• IUPAC Name: 5-[(3-acetylphenoxy)methyl]-N-(3-propan-2-yloxypropyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H24N2O5/c1-13(2)24-9-5-8-20-19(23)18-11-17(26-21-18)12-25-16-7-4-6-15(10-16)14(3)22/h4,6-7,10-11,13H,5,8-9,12H2,1-3H3,(H,20,23)
• InChI Key: WGGCIYSQQWBCHW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNC(=O)C1=NOC(=C1)COC2=CC=CC(=C2)C(=O)C
• Molecular Formula: C19H24N2O5
• Molecular Weight: 360.4 g/mol

Description

5-[(3-acetylphenoxy)methyl]-N-(3-isopropoxypropyl)-3-isoxazolecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-[(3-acetylphenoxy)methyl]-N-(3-isopropoxypropyl)-3-isoxazolecarboxamide is not fully understood. However, it has been suggested that it may work by inhibiting the activity of certain enzymes that are involved in the inflammatory response.
Biochemical and Physiological Effects
Studies have shown that the compound has anti-inflammatory and analgesic effects in animal models. It has also been found to have herbicidal effects in plants. However, more research is needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(3-acetylphenoxy)methyl]-N-(3-isopropoxypropyl)-3-isoxazolecarboxamide in lab experiments is that it has been found to have low toxicity in animal models. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments that can fully explore its potential applications.

Future Directions

There are several potential future directions for research on 5-[(3-acetylphenoxy)methyl]-N-(3-isopropoxypropyl)-3-isoxazolecarboxamide. One direction is to further explore its potential applications in medicine, agriculture, and materials science. Another direction is to conduct more research to fully understand its mechanism of action and its biochemical and physiological effects. Additionally, future research could focus on developing new synthesis methods for the compound that are more efficient and cost-effective.

Synthesis Methods

The synthesis of 5-[(3-acetylphenoxy)methyl]-N-(3-isopropoxypropyl)-3-isoxazolecarboxamide is a complex process that involves several steps. The first step involves the reaction of 3-acetylphenol with formaldehyde to produce 3-(3-acetylphenoxy)propanal. This intermediate is then reacted with isoxazole-5-carboxylic acid to produce the desired compound.

Scientific Research Applications

The compound has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, it has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation. In agriculture, it has been found to have herbicidal properties, making it a potential candidate for the development of new herbicides. In materials science, it has been found to have the potential to be used as a building block for the synthesis of new materials.